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Compound of Interest

Compound Name: 5'-Methylthioadenosine-d3

Cat. No.: B15140906

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of 5'-Methylthioadenosine-
d3, a deuterated analogue of the endogenous nucleoside 5'-Methylthioadenosine (MTA).
Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before disposal, it is crucial to handle 5'-Methylthioadenosine-d3 with care. Based on the
safety data sheet for its non-deuterated counterpart, the compound is classified as harmful if
swallowed. Standard laboratory personal protective equipment (PPE) should be worn, including
safety glasses, gloves, and a lab coat. All handling should be performed in a well-ventilated
area, preferably within a chemical fume hood. In case of accidental ingestion, seek immediate
medical attention and consult the product's Safety Data Sheet (SDS).

Step-by-Step Disposal Protocol

The disposal of 5'-Methylthioadenosine-d3 must be conducted in accordance with all local,
regional, and national regulations. The following is a general procedural guide. Always consult
your institution's Environmental Health and Safety (EHS) department for specific protocols.

o Waste Identification and Segregation:
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o Properly identify the waste as non-hazardous or hazardous chemical waste according to
your institution's guidelines and local regulations. While some suppliers may ship this
compound as non-hazardous for transport, this does not automatically exempt it from
hazardous waste regulations upon disposal.[1]

o Do not mix 5'-Methylthioadenosine-d3 waste with other waste streams unless explicitly
permitted by your EHS department.

e Containerization:

o Use a designated, properly labeled, and leak-proof container for the collection of solid 5'-
Methylthioadenosine-d3 waste.

o For solutions, use a designated, sealed, and compatible waste container. Ensure the
container is labeled with the full chemical name ("5'-Methylthioadenosine-d3") and any
known hazards.

» Waste Accumulation and Storage:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Ensure the storage area is secure and away from incompatible materials.

o Request for Disposal:

o Once the waste container is full or ready for disposal, follow your institution's procedure for
requesting a chemical waste pickup from the EHS department.

o Do not dispose of 5'-Methylthioadenosine-d3 down the drain or in regular trash.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for 5'-
Methylthioadenosine-d3.
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Property Value Source
CAS Number 174838-38-1 [11[2]
Molecular Weight 300.3 g/mol [2]
) >99% deuterated forms (d1-
Purity [2]
d3)

Acute toxicity - oral 4 (Harmful
Hazard Classification if swallowed) - Based on non-

deuterated analogue

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 5'-
Methylthioadenosine-d3.
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Preparation & Handling
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'
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'

EHS Manages Final Disposal
(Do Not Dispose in Sink or Trash)
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Disposal workflow for 5'-Methylthioadenosine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdnisotopes.com [cdnisotopes.com]
e 2. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 5'-
Methylthioadenosine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140906#5-methylthioadenosine-d3-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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